Cas no 223668-68-6 (Benzene,1,1'-(dimethoxysilylene)bis[2,3,4,5,6-pentafluoro-)

• Product Name: Benzene,1,1'-(dimethoxysilylene)bis[2,3,4,5,6-pentafluoro-
• CAS No: 223668-68-6
• MF: C₁₄H₆F₁₀O₂Si
• MW: 424.265779972076
• MDL: MFCD06247030
• CID: 244607
• PubChem ID: 2769655
• Update Time: 2025-05-27

Benzene,1,1'-(dimethoxysilylene)bis[2,3,4,5,6-pentafluoro- Chemical and Physical Properties

Names and Identifiers

• BIS(PENTAFLUOROPHENYL)DIMETHOXYSILANE
• dimethoxy-bis(2,3,4,5,6-pentafluorophenyl)silane
• Dimethoxybis(pentafluorophenyl)silane
• Benzene,1,1'-(dimethoxysilylene)bis[2,3,4,5,6-pentafluoro-
• dimethoxybis(perfluorophenyl)silane
• AKOS007930482
• 223668-68-6
• Silane, dimethoxybis(pentafluorophenyl)-
• DTXSID90377819
• BIS(PENTAFLUOROPHENYL)DIMETHOXY-SILANE
• dimethoxy-bis(2, 3, 4, 5, 6-pentafluorophenyl)silane
• MFCD06247030
• FT-0677372
• SCHEMBL2351171

• MDL： MFCD06247030
• Inchi： 1S/C14H6F10O2Si/c1-25-27(26-2,13-9(21)5(17)3(15)6(18)10(13)22)14-11(23)7(19)4(16)8(20)12(14)24/h1-2H3
• InChI Key： OHLKTJUGGBHLLU-UHFFFAOYSA-N
• SMILES： [Si](C1C(=C(C(=C(C=1F)F)F)F)F)(C1C(=C(C(=C(C=1F)F)F)F)F)(OC)OC

Computed Properties

• Exact Mass: 423.99800
• Monoisotopic Mass: 423.99773759g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 442
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• Density: 1.53±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 90 ºC (13 Torr)
• Flash Point: 123.0±27.3 ºC,
• Refractive Index: 1.4181
• Solubility: Insuluble (2.2E-3 g/L) (25 ºC),
• PSA: 18.46000
• LogP: 2.92680
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

Benzene,1,1'-(dimethoxysilylene)bis[2,3,4,5,6-pentafluoro- Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT, CORROSIVE
• TSCA：No
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on Benzene,1,1'-(dimethoxysilylene)bis[2,3,4,5,6-pentafluoro-

Comprehensive Overview of Benzene,1,1'-(dimethoxysilylene)bis[2,3,4,5,6-pentafluoro- (CAS No. 223668-68-6)

Benzene,1,1'-(dimethoxysilylene)bis[2,3,4,5,6-pentafluoro- (CAS No. 223668-68-6) is a highly specialized organosilicon compound with significant applications in advanced material science and industrial chemistry. This fluorinated benzene derivative is characterized by its unique molecular structure, which combines a dimethoxysilylene bridge with pentafluorophenyl groups. Such structural features make it a valuable intermediate in the synthesis of high-performance polymers, coatings, and electronic materials.

The compound's pentafluorophenyl moieties contribute to its exceptional thermal stability and chemical resistance, properties that are increasingly sought after in industries such as aerospace, automotive, and renewable energy. Recent trends in green chemistry and sustainable materials have sparked renewed interest in fluorinated compounds like Benzene,1,1'-(dimethoxysilylene)bis[2,3,4,5,6-pentafluoro-, as they often enable more energy-efficient manufacturing processes and longer-lasting products.

From a synthetic chemistry perspective, the dimethoxysilylene group in this compound serves as a versatile functional handle for further modifications. Researchers have explored its use in creating cross-linked polymers with enhanced mechanical properties and low dielectric constants - characteristics crucial for next-generation microelectronics and 5G technology components. The growing demand for miniaturized electronics and high-frequency communication devices has positioned this compound as a potentially important material in these cutting-edge applications.

In the field of surface modification, Benzene,1,1'-(dimethoxysilylene)bis[2,3,4,5,6-pentafluoro- has shown promise for creating ultra-hydrophobic coatings. These coatings find applications in self-cleaning surfaces, anti-icing systems, and corrosion protection - all areas experiencing significant growth due to climate change challenges and infrastructure maintenance needs. The compound's ability to impart both oleophobicity and hydrophobicity makes it particularly valuable for specialized coating formulations.

Analytical characterization of CAS No. 223668-68-6 typically involves advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm the compound's purity and structural integrity, which are critical for its performance in demanding applications. Recent advancements in analytical chemistry instrumentation have enabled more precise quality control of such specialized compounds, ensuring consistent performance in end-use applications.

The safety profile and handling requirements for Benzene,1,1'-(dimethoxysilylene)bis[2,3,4,5,6-pentafluoro- follow standard industrial chemical protocols. While not classified as hazardous under normal handling conditions, proper laboratory safety measures should always be observed when working with this or any chemical compound. The growing emphasis on occupational health and responsible chemical management in industrial settings has led to improved handling guidelines for specialized compounds like this one.

From a commercial perspective, the market for fluorinated aromatic compounds has seen steady growth, driven by demand from the electronics, energy, and advanced materials sectors. Benzene,1,1'-(dimethoxysilylene)bis[2,3,4,5,6-pentafluoro- occupies a niche but important position in this market, with its unique combination of properties making it difficult to substitute in certain high-value applications. Supply chain considerations for such specialized chemicals have gained attention in recent years, particularly in the context of materials security and technological sovereignty.

Future research directions for CAS No. 223668-68-6 may explore its potential in emerging fields such as organic electronics, flexible displays, and energy storage systems. The compound's molecular architecture suggests possible applications in perovskite solar cells and organic light-emitting diodes (OLEDs), where fluorinated materials often play crucial roles in device performance and longevity. These applications align with global trends toward renewable energy and energy-efficient technologies.

In conclusion, Benzene,1,1'-(dimethoxysilylene)bis[2,3,4,5,6-pentafluoro- represents an important example of how specialized fluorinated organosilicon compounds can address technological challenges across multiple industries. Its unique properties and versatility ensure continued interest from both academic researchers and industrial developers, particularly in applications demanding exceptional chemical resistance, thermal stability, and surface modification capabilities. As material science advances, compounds like this will likely play increasingly important roles in enabling next-generation technologies.